Cas no 629648-22-2 (Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester)
629648-22-2 structure
Product Name:Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester
CAS No:629648-22-2
MF:C12H17N3O4
MW:267.281082868576
CID:428040
PubChem ID:71381640
Update Time:2025-04-19
Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester
- propan-2-yl N-[4-(dimethylamino)-3-nitrophenyl]carbamate
- DTXSID30804078
- Propan-2-yl [4-(dimethylamino)-3-nitrophenyl]carbamate
- 629648-22-2
-
- Inchi: 1S/C12H17N3O4/c1-8(2)19-12(16)13-9-5-6-10(14(3)4)11(7-9)15(17)18/h5-8H,1-4H3,(H,13,16)
- InChI Key: WDZJUXZGEPUFBC-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=C(C=1)[N+](=O)[O-])N(C)C)=O)C(C)C
Computed Properties
- Exact Mass: 267.12201
- Monoisotopic Mass: 267.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- PSA: 84.71
Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
629648-22-2 (Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester) Related Products
- 54614-93-6(tert-Butyl 2-nitrophenylcarbamate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk